4,5,6-trihydroxy-2-oxo-hexanoic acid
4,5,6-trihydroxy-2-oxo-hexanoic acid
2-dehydro-3-deoxy-D-gluconic acid is the 2-dehydro-3-deoxy derivative of D-gluconic acid. It has a role as an Escherichia coli metabolite. It is a ketoaldonic acid and a hexonic acid. It derives from a D-gluconic acid. It is a conjugate acid of a 2-dehydro-3-deoxy-D-gluconate.
Brand Name:
Vulcanchem
CAS No.:
17510-99-5
VCID:
VC0102576
InChI:
InChI=1S/C6H10O6/c7-2-5(10)3(8)1-4(9)6(11)12/h3,5,7-8,10H,1-2H2,(H,11,12)/t3-,5+/m0/s1
SMILES:
C(C(C(CO)O)O)C(=O)C(=O)O
Molecular Formula:
C6H10O6
Molecular Weight:
178.14 g/mol
4,5,6-trihydroxy-2-oxo-hexanoic acid
CAS No.: 17510-99-5
Main Products
VCID: VC0102576
Molecular Formula: C6H10O6
Molecular Weight: 178.14 g/mol
| CAS No. | 17510-99-5 |
|---|---|
| Product Name | 4,5,6-trihydroxy-2-oxo-hexanoic acid |
| Molecular Formula | C6H10O6 |
| Molecular Weight | 178.14 g/mol |
| IUPAC Name | (4S,5R)-4,5,6-trihydroxy-2-oxohexanoic acid |
| Standard InChI | InChI=1S/C6H10O6/c7-2-5(10)3(8)1-4(9)6(11)12/h3,5,7-8,10H,1-2H2,(H,11,12)/t3-,5+/m0/s1 |
| Standard InChIKey | WPAMZTWLKIDIOP-WVZVXSGGSA-N |
| Isomeric SMILES | C([C@@H]([C@@H](CO)O)O)C(=O)C(=O)O |
| SMILES | C(C(C(CO)O)O)C(=O)C(=O)O |
| Canonical SMILES | C(C(C(CO)O)O)C(=O)C(=O)O |
| Description | 2-dehydro-3-deoxy-D-gluconic acid is the 2-dehydro-3-deoxy derivative of D-gluconic acid. It has a role as an Escherichia coli metabolite. It is a ketoaldonic acid and a hexonic acid. It derives from a D-gluconic acid. It is a conjugate acid of a 2-dehydro-3-deoxy-D-gluconate. |
| Synonyms | 2-keto-3-deoxygluconate 3-deoxy-2-oxo-D-gluconate |
| PubChem Compound | 161227 |
| Last Modified | Nov 11 2021 |
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